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Compound of Interest

Compound Name: Pigment red 4

Cat. No.: B1669069

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Two Common Red Pigments

In the selection of colorants for pharmaceutical, cosmetic, and research applications, the
stability of a pigment is a critical determinant of product integrity and shelf-life. This guide
provides a comparative analysis of the stability of two widely used red pigments: Pigment Red
4, a synthetic monoazo pigment, and carmine, a natural colorant derived from the cochineal
insect. This analysis is based on a review of available experimental data on their performance
under various environmental stressors, including light, heat, and pH.

Chemical and Physical Properties

A fundamental understanding of the chemical nature of Pigment Red 4 and carmine is
essential for interpreting their stability profiles.
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Property Pigment Red 4 Carmine

C.l. Name Pigment Red 4 Natural Red 4

C.I. Number 12085[1][2][3] 75470[4]

Chemical Class Monoazo[3][5] Anthraquinone[4]
Chemical Formula C16H10CIN3O3[2][6] CasHarAICa0z7 - 3H:0

(representative)

~1118.85 g/mol

Molecular Weight 327.72 g/mol [2][6] )

(representative)
o ) Natural (from Dactylopius

Origin Synthetic[5] )

coccus insects)[7]
Insoluble in water; slightly )
- ] Insoluble in water below pH
Solubility soluble in ethanol, acetone,

and benzene.[2]

11.[4]

Comparative Stability Data

The following table summarizes the available quantitative and qualitative data on the stability of
Pigment Red 4 and carmine under different conditions. It is important to note that a direct
comparison is challenging due to the varied testing conditions and metrics reported in the
literature.
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Stability Parameter

Pigment Red 4

Carmine

Light Fastness

Good (Blue Wool Scale: 6-7).
[1] Some sources indicate

darkening upon exposure.

Generally good, but can be
fugitive, especially in aqueous
solutions.[4][8] Stability is
dependent on the binding
medium.[4]

Heat Resistance

Stable up to 140-180°C.[1][3]
Some sources indicate poor

heat resistance.[2]

Excellent heat stability.[8][9]

pH Stability

Good resistance to both acid
and alkali (rated 4-5 on a scale
of 1-5).[1]

Highly pH-dependent. Stable
in acidic to neutral pH;
precipitates and loses color in
highly acidic conditions and
can shift hue in alkaline
conditions.[10][11]

Oxidation Stability

Data not readily available.

Generally good.

Solvent Resistance

Varies depending on the
solvent. Generally good in
water, with lower resistance to

some organic solvents.[1]

Insoluble in most organic

solvents.

Experimental Protocols

To provide a framework for the objective comparison of pigment stability, the following are

detailed methodologies for key experiments, based on internationally recognized standards.

Light Fastness Testing

Objective: To determine the resistance of the pigments to the fading effect of light.

Methodology (based on ISO 105-B02):[12][13][14]

o Sample Preparation: Prepare dispersions of Pigment Red 4 and carmine in a suitable

medium (e.g., a clear binder or solvent). Apply a uniform film of each dispersion onto a
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standardized substrate.

e Blue Wool Scale: Mount the prepared samples alongside a set of Blue Wool standards
(ranging from 1 to 8, with 8 being the most lightfast) on a sample holder.[14][15]

o Exposure: Place the sample holder in a xenon arc fading lamp apparatus. The apparatus
should be set to simulate natural daylight (D65) through a window glass filter.[13][15]

o Evaluation: Periodically inspect the samples and the Blue Wool standards. The light fastness
rating is determined by identifying which Blue Wool standard shows a similar degree of
fading to the test sample.[12]

» Quantitative Assessment: For a more precise measurement, use a spectrophotometer to
measure the color coordinates (CIELAB Lab) of the samples before and after exposure.[16]
[17] The color difference (AE) can then be calculated using the ASTM D2244 standard.[16]
[18]

Heat Stability Testing

Objective: To evaluate the color stability of the pigments when subjected to elevated
temperatures.

Methodology (based on ISO 787-21):[19][20]

o Sample Preparation: Prepare dispersions of Pigment Red 4 and carmine in a heat-stable
medium (e.g., a stoving enamel).

» Application: Apply a uniform film of each dispersion onto heat-resistant panels.

o Heating: Place the coated panels in a calibrated oven at a series of specified temperatures
(e.g., 120°C, 140°C, 160°C, 180°C) for a fixed duration (e.g., 30 minutes).

« Evaluation: After cooling, visually compare the color of the heated panels to an unheated
control panel.

e Quantitative Assessment: Measure the CIELAB Lab* values of the panels before and after
heating using a spectrophotometer. Calculate the color difference (AE*) to quantify the
change in color.[16][17]
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pH Stability Testing

Objective: To assess the color stability of the pigments across a range of pH values.
Methodology:

o Buffer Preparation: Prepare a series of buffer solutions with a range of pH values (e.g., pH 2,
4, 6, 8, 10).

e Pigment Dispersion: Disperse a standardized amount of Pigment Red 4 and carmine into
each buffer solution.

e Incubation: Store the dispersions in a controlled environment (e.g., protected from light at a
constant temperature) for a specified period.

o Evaluation: Visually observe any changes in color or precipitation.

o Quantitative Assessment: Measure the absorbance spectrum of each dispersion using a UV-
Vis spectrophotometer at regular intervals. Changes in the maximum absorbance
wavelength (Amax) and absorbance intensity can be used to quantify color changes. For
opaque dispersions, a colorimeter can be used to measure CIELAB Lab* values.

Visualization of Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of the Stability of Pigment Red
4 and Carmine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669069#comparative-analysis-of-the-stability-of-
pigment-red-4-and-carmine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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